6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide

• IUPAC Name: 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C15H17N3O/c1-17(2)14-10-9-12(11-16-14)15(19)18(3)13-7-5-4-6-8-13/h4-11H,1-3H3
• InChI Key: MKMIUQJNNWIQGL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=C1)C(=O)N(C)C2=CC=CC=C2
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide, also known as DMAPP, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a potent inhibitor of protein kinase A (PKA), which is an essential enzyme involved in various cellular processes.

Mechanism of Action

The mechanism of action of 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide involves its binding to the regulatory subunit of PKA. PKA is a heterotetrameric enzyme consisting of two regulatory subunits and two catalytic subunits. The regulatory subunits bind to cyclic adenosine monophosphate (cAMP), which leads to the activation of the catalytic subunits. 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide binds to the regulatory subunits, preventing their interaction with cAMP and inhibiting the activation of the catalytic subunits. This inhibition of PKA activity leads to the modulation of various cellular processes.
Biochemical and Physiological Effects:
6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide has been shown to have diverse biochemical and physiological effects on various cellular processes. It has been reported to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide has also been shown to modulate the differentiation of stem cells into various cell types, including neurons and cardiomyocytes. Furthermore, 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide has been reported to regulate glucose metabolism and insulin secretion in pancreatic beta cells. These effects of 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide on cellular processes make it a potent tool for scientific research.

Advantages and Limitations for Lab Experiments

6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide has several advantages as a tool for scientific research. It is a highly specific inhibitor of PKA, and its effects can be easily reversed by removing it from the culture medium. 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide is also stable under physiological conditions, making it suitable for in vitro and in vivo experiments. However, 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide has some limitations as well. It is highly hydrophobic, making it difficult to dissolve in aqueous solutions. 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide can also have off-target effects on other enzymes that share structural similarities with PKA, leading to potential artifacts in experimental results.

Future Directions

6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide has significant potential for future research in various fields. One future direction is the development of more potent and selective inhibitors of PKA that can overcome the limitations of 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide. Another direction is the study of the effects of 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide on other cellular processes and signaling pathways. 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide can also be used in the development of novel therapeutics for various diseases, including cancer and diabetes. Furthermore, the development of new analytical techniques for the detection and quantification of 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide can improve its use as a tool for scientific research.
Conclusion:
In conclusion, 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide is a potent inhibitor of PKA that has been widely used in scientific research to study various cellular processes. 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide has several advantages as a tool for research, including its specificity and stability. However, it also has some limitations, including its hydrophobicity and potential off-target effects. Future research in 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide can lead to the development of novel therapeutics and the understanding of various cellular processes.

Synthesis Methods

6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide can be synthesized by the reaction of 3-cyanopyridine with N-methyl-N-phenylmethanamine and dimethylformamide. The reaction is carried out under reflux conditions for several hours, and the product is obtained by filtration and recrystallization. The purity of 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide can be determined by various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide has been extensively used in scientific research as a tool to study the role of PKA in various cellular processes. PKA is a crucial enzyme that regulates many cellular functions, including metabolism, gene expression, and cell proliferation. 6-(dimethylamino)-N-methyl-N-phenylpyridine-3-carboxamide inhibits PKA by binding to its regulatory subunit, thereby preventing its activation. This inhibition of PKA activity has been shown to have diverse effects on various cellular processes, including cell growth, differentiation, and apoptosis.